Cas no 2090419-38-6 (2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid
• CAS No: 2090419-38-6
• MF: C₄H₃F₂N₃O₂
• MW: 163.082327127457
• CID: 5247925
• Update Time: 2025-05-19

2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetic acid, α,α-difluoro-
• 2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid

• Inchi： 1S/C4H3F2N3O2/c5-4(6,3(10)11)9-2-1-7-8-9/h1-2H,(H,10,11)
• InChI Key： KXVLPKYDBHWCMG-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)C(O)=O)C=CN=N1

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 279.7±50.0 °C(Predicted)
• pka: 0.07±0.10(Predicted)

Additional information on 2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid

2,2-Difluoro-2-(1H-1,2,3-Triazol-1-yl)Acetic Acid: A Comprehensive Overview

2,2-Difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid (CAS No. 2090419-38-6) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a triazole ring fused with a fluorinated acetic acid moiety. The triazole ring is a heterocyclic aromatic structure that imparts stability and reactivity to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid involves a series of carefully controlled reactions. One common approach is the coupling of a fluorinated acetic acid derivative with a triazole precursor under specific conditions. This process often requires the use of coupling agents and catalysts to ensure high yields and purity. The resulting compound is then purified using techniques such as chromatography and recrystallization to obtain the final product in its purest form.

Recent studies have highlighted the potential of 2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid in drug discovery and development. Its structure allows for versatile functionalization, enabling researchers to explore its application as a building block in medicinal chemistry. For instance, the compound has been used as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and infectious diseases.

The triazole ring in this compound plays a crucial role in its reactivity and stability. Triazoles are known for their ability to form strong hydrogen bonds and participate in metal coordination complexes. These properties make them ideal for use in drug design, where interactions with biological targets are critical for efficacy. Furthermore, the presence of two fluorine atoms on the acetic acid moiety enhances the compound's lipophilicity and bioavailability, which are essential attributes for drug candidates.

In terms of physical properties, 2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 2,2-difluoro-2-(1H-1,2,3-triazol-1-yl)acetic acid in different chemical environments. Molecular modeling studies have revealed that the compound has potential applications as an inhibitor of certain enzyme systems due to its ability to bind to active sites with high affinity.

The development of efficient synthetic routes for triazole-containing compounds has been a focus of recent research efforts. One notable approach involves click chemistry methodologies that utilize azide compounds and alkynes under copper catalysis to form triazole rings. This method has been successfully applied to the synthesis of triazole-containing acetic acids, including our compound of interest.

In addition to its role as an intermediate in drug development, triazole-containing compounds like triazole acetic acids have found applications in agrochemicals and materials science. Their ability to act as ligands in metal complexes makes them valuable tools for catalysis and sensing applications.

Looking ahead, the continued exploration of triazole-containing compounds such as triazole acetic acids is expected to yield new insights into their chemical reactivity and biological activity. As research progresses, these compounds will likely play an increasingly important role in advancing both medicinal chemistry and materials science.